1-Propanol, 2-(dodecyloxy)-

Specification

• CAS No.: 9064-14-6
• Molecular Formula: C15H32O2
• Molecular Weight: 244.41 g/mol
• IUPAC Name: 2-dodecoxypropan-1-ol
• Standard InChI: InChI=1S/C15H32O2/c1-3-4-5-6-7-8-9-10-11-12-13-17-15(2)14-16/h15-16H,3-14H2,1-2H3
• Standard InChI Key: UKCFWUCWNZTUPT-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCOC(C)CO
• Canonical SMILES: CCCCCCCCCCCCOC(C)CO

Introduction

Structural Characterization and Molecular Properties

Molecular Architecture

The compound’s IUPAC name, 2-dodecoxypropan-1-ol, reflects its branched ether-alcohol structure. The dodecyloxy group (-O-C₁₂H₂₅) attaches to the second carbon of the propanol backbone, leaving a primary hydroxyl group at the terminal position. This configuration is critical for its amphiphilic behavior, enabling interactions with both polar and nonpolar phases.

Key structural features:

• Molecular formula: C₁₅H₃₂O₂

• SMILES: CCCCCCCCCCCCOC(C)CO

• InChIKey: UKCFWUCWNZTUPT-UHFFFAOYSA-N

Predicted Physicochemical Properties

Collision cross-section (CCS) data derived from ion mobility spectrometry provide insights into gas-phase conformations. For the [M+H]+ adduct (m/z 245.24751), the predicted CCS is 164.6 Ų, suggesting a compact folded conformation in the gas phase. Larger adducts like [M+Na]+ (267.22945 m/z) exhibit higher CCS values (172.6 Ų), indicative of sodium ion coordination expanding the molecular geometry.

Adduct	m/z	Predicted CCS (Ų)
[M+H]+	245.24751	164.6
[M+Na]+	267.22945	172.6
[M-H]-	243.23295	163.2

Synthesis and Reaction Pathways

Etherification Strategies

The synthesis of 1-propanol, 2-(dodecyloxy)- typically involves nucleophilic substitution between a dodecyl halide and a propanol derivative. A representative protocol adapted from related ether-alcohol syntheses includes:

• Alkylation of Propanediol:
  Reaction of 1,2-propanediol with bromododecane under basic conditions (e.g., NaOH) catalyzed by tetrabutylammonium iodide yields 3-(dodecyloxy)-1,2-propanediol.

  $$\text{C}_3\text{H}_8\text{O}_2 + \text{C}_{12}\text{H}_{25}\text{Br} \xrightarrow{\text{NaOH, TBAI}} \text{C}_{15}\text{H}_{32}\text{O}_3 + \text{HBr}$$

• Selective Protection/Deprotection:
  Protecting the primary hydroxyl group with tert-butyldimethylsilyl (TBDMS) chloride facilitates mono-etherification. Subsequent deprotection yields the target compound.

Byproduct Management

Competing dialkylation (forming 2,3-bis-dodecoxypropanol) is minimized using stoichiometric control and phase-transfer catalysts. Chromatographic purification (hexane:ethyl acetate gradients) isolates the mono-etherified product.

Physicochemical Behavior in Solution

Solubility and Partitioning

The compound’s logP value (estimated ~6.2) predicts high hydrophobicity, with limited water solubility (<1 mg/mL at 25°C). In polar aprotic solvents (e.g., DCM, DMF), solubility exceeds 50 mg/mL, enabling use in organic synthesis.

Surface Activity

Though direct measurements are absent, structural analogs like 1-dodecylamino-3-dodecyloxy-2-propanol exhibit critical micelle concentrations (CMC) of ~0.1 mM, suggesting similar surfactant potential for 1-propanol, 2-(dodecyloxy)-. Micelle formation likely occurs via hydrophobic clustering of dodecyl chains, with hydroxyl groups stabilizing the aqueous interface.

Functional Derivatives and Applications

Sulfated Surfactants

Sulfation of the terminal hydroxyl group produces anionic surfactants with enhanced water solubility. For example, sulfated 1-dodecylamino-3-dodecyloxy-2-propanol demonstrates CMC values of 0.08 mM and emulsification efficiencies >90% for hydrocarbon-water systems.

Biological Membrane Studies

The compound’s amphiphilicity makes it suitable for constructing model lipid membranes. Analogous ether lipids integrate into bilayer structures, modulating membrane fluidity and protein interactions.

Comparative Analysis with Structural Analogs

Compound	Molecular Formula	Key Difference	Application
2,3-Bis(octadecyloxy)-1-propanol	C₃₉H₈₀O₃	Dual C18 chains	Lipid bilayer stabilization
Dipropylene glycol	C₆H₁₄O₃	Shorter chain, no dodecyl group	Solvent, plasticizer

Challenges and Future Directions

Current limitations include sparse toxicity data and scalable synthesis routes. Future research should prioritize:

• Eco-toxicological profiling: Assessing biodegradability and aquatic toxicity.

• Process optimization: Developing continuous-flow synthesis to enhance yield (>90%) and purity.

• Application trials: Testing efficacy in enhanced oil recovery (EOR) and pharmaceutical emulsifiers.